Cas no 306934-70-3 (1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane)
![1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane structure](https://ossimg.kuujia.com/scimg/307000/306934-70-3x500.png)
306934-70-3 structure
Product Name:1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane
CAS No:306934-70-3
MF:C11H14F3N3
MW:245.24417257309
MDL:MFCD00661783
CID:300056
PubChem ID:2760779
Update Time:2025-04-19
1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-(Trifluoromethyl)pyridin-2-yl)-1,4-diazepane
- 1-[5-(trifluoromethyl)-2-pyridyl]-1,4-diazepane
- 1-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepane
- 1H-1,4-Diazepine,hexahydro-1-[5-(trifluoromethyl)-2-pyridinyl]-
- 1-(5-trifluoromethyl-pyridin-2-yl)-[1,4]-diazepane
- 1-[5-(Trifluoromethyl)Pyrid-2-Yl]-1,4-Diazepane
- WAY-663353
- 1-[5-(trifluoromethyl)-2-pyridyl]-1,4-diazepane, AldrichCPR
- D93404
- SCHEMBL2155294
- 1-(5-trifluoromethyl-pyridin-2-yl)-[1,4]diazepane
- AKOS000264520
- SY152006
- FT-0644386
- 1-(5-trifluoromethyl-pyridin-2-yl)[1,4]-diazepane
- A820491
- J-504123
- 306934-70-3
- EN300-14658
- FS-1465
- DTXSID00375346
- MFCD00661783
- STK711114
- BBL028847
- DB-047839
- 1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane
-
- MDL： MFCD00661783
- Inchi： 1S/C11H14F3N3/c12-11(13,14)9-2-3-10(16-8-9)17-6-1-4-15-5-7-17/h2-3,8,15H,1,4-7H2
- InChI Key： IBMSHQVIAUTKDL-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C=C1)N1CCNCCC1)(F)F
Computed Properties
- Exact Mass: 245.11400
- Monoisotopic Mass: 245.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Melting Point: 50 °C
- Boiling Point: 110 °C
- PSA: 28.16000
- LogP: 2.29390
1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029183572-25g |
1-(5-(Trifluoromethyl)pyridin-2-yl)-1,4-diazepane |
306934-70-3 | 95% | 25g |
$367.20 | 2023-09-02 | |
| TRC | T790938-50mg |
1-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepane |
306934-70-3 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T790938-100mg |
1-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepane |
306934-70-3 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T790938-500mg |
1-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepane |
306934-70-3 | 500mg |
$ 95.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF862-200mg |
1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane |
306934-70-3 | 97+% | 200mg |
103.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF862-1g |
1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane |
306934-70-3 | 97+% | 1g |
313.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF862-50mg |
1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane |
306934-70-3 | 97+% | 50mg |
55.0CNY | 2021-07-14 | |
| Chemenu | CM171558-5g |
1-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepane |
306934-70-3 | 95% | 5g |
$*** | 2023-03-29 | |
| abcr | AB223672-1 g |
1-[5-(Trifluoromethyl)-2-pyridyl]-1,4-diazepane, 95%; . |
306934-70-3 | 95% | 1g |
€117.60 | 2023-06-22 | |
| abcr | AB223672-5 g |
1-[5-(Trifluoromethyl)-2-pyridyl]-1,4-diazepane, 95%; . |
306934-70-3 | 95% | 5g |
€238.30 | 2023-06-22 |
1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane Related Literature
-
Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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